2,3,5,6-Tetrakis(furan-2-yl)pyrazine

• Molecular Formula: C20H12N2O4
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 2,3,5,6-tetrakis(furan-2-yl)pyrazine
• InChI: InChI=1S/C20H12N2O4/c1-5-13(23-9-1)17-18(14-6-2-10-24-14)22-20(16-8-4-12-26-16)19(21-17)15-7-3-11-25-15/h1-12H
• InChI Key: SMCCOZVCDNTTQK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=C(N=C(C(=N2)C3=CC=CO3)C4=CC=CO4)C5=CC=CO5

Description

2,3,5,6-Tetrakis(furan-2-yl)pyrazine is a tetrasubstituted pyrazine derivative featuring four furan-2-yl groups symmetrically attached to the pyrazine core. Its synthesis typically involves cross-coupling reactions between halogenated pyrazine precursors and furan derivatives, as inferred from analogous tetrakis-substituted pyrazine syntheses (e.g., bromomethylpyrazine derivatives in and ). Spectroscopic characterization, including $ ^1 \text{H} $ and $ ^{13} \text{C} $ NMR, confirms its structural integrity, while HRMS data () provides molecular weight validation. The furyl substituents enhance solubility in polar organic solvents and enable π-π stacking interactions, making it suitable for applications in organic electronics and metal-organic frameworks (MOFs) .

Biological Activity

2,3,5,6-Tetrakis(furan-2-yl)pyrazine is a compound of significant interest due to its potential biological activities. This article reviews the current understanding of its biological effects, particularly focusing on its antiviral and anticancer properties. The synthesis, structure-activity relationships (SAR), and relevant case studies will be discussed.

Chemical Structure and Properties

2,3,5,6-Tetrakis(furan-2-yl)pyrazine has the molecular formula $C_{20}H_{12}N_2O_4$ and is characterized by four furan rings attached to a pyrazine core. This unique structure contributes to its biological activity.

Antiviral Activity

Recent studies have highlighted the antiviral potential of pyrazine derivatives, including 2,3,5,6-Tetrakis(furan-2-yl)pyrazine. Notably:

• Inhibition of Zika Virus Protease : A series of studies have demonstrated that certain pyrazine compounds exhibit potent inhibition against Zika virus protease (ZVpro). Although specific data on 2,3,5,6-Tetrakis(furan-2-yl)pyrazine's activity against ZVpro is limited, related compounds have shown IC50 values as low as 130 nM . The structure-activity relationship suggests that modifications to the furan substituents can enhance antiviral efficacy.

Table 1: Antiviral Activity of Related Pyrazine Compounds

Compound ID	Structure Description	IC50 (nM)	Activity Type
Compound 47	Furan-3-yl group	200	ZVpro Inhibitor
Compound 103	Furan substituents	300–600	ZVpro Inhibitor

Anticancer Activity

The anticancer properties of pyrazine derivatives are well-documented. For instance:

• In Vitro Studies : Compounds structurally related to 2,3,5,6-Tetrakis(furan-2-yl)pyrazine have been evaluated against various cancer cell lines. One study reported that a derivative exhibited an IC50 value of approximately 27.7 µg/ml against A549 lung carcinoma cells . This suggests a comparable efficacy to standard chemotherapeutics like doxorubicin.

Table 2: Anticancer Activity of Related Compounds

Compound ID	Cell Line	IC50 (µg/ml)	Comparison Drug	Comparison Drug IC50 (µg/ml)
Compound 7g	A549	27.7	Doxorubicin	28.3
Compound 7g	HepG2	26.6	Doxorubicin	21.6

The biological activity of 2,3,5,6-Tetrakis(furan-2-yl)pyrazine may be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The compound likely acts as an allosteric inhibitor for viral proteases and may interfere with cancer cell proliferation through similar mechanisms.
• Gene Expression Modulation : In studies involving cancer cell lines, treatment with related compounds resulted in significant alterations in gene expression associated with apoptosis and cell cycle regulation .

Case Studies

Several case studies illustrate the effectiveness of pyrazine derivatives in clinical and laboratory settings:

• Study on HepG2 Cells : A derivative was tested for its ability to induce DNA damage in HepG2 cells. Results indicated a significant increase in DNA fragmentation compared to untreated controls . This highlights the compound's potential as an anticancer agent.

Scientific Research Applications

Medicinal Chemistry

Antiviral Activity
Recent studies have highlighted the antiviral properties of pyrazine derivatives, including 2,3,5,6-tetrakis(furan-2-yl)pyrazine. A notable application is its role as an allosteric inhibitor of the Zika virus protease (ZVpro). Compounds derived from this structure have demonstrated potent inhibitory effects with IC50 values as low as 130 nM against Zika virus replication. The structure-activity relationship (SAR) studies indicate that modifications to the furan groups significantly enhance antiviral activity, making these compounds promising candidates for drug development against flavivirus infections such as Zika and dengue viruses .

Cancer Research
The compound's derivatives have been investigated for their anti-proliferative effects on various cancer cell lines. For instance, studies have shown that certain pyrazine derivatives can inhibit cell growth in K562 and MCF-7 cancer cells. The mechanism often involves inducing apoptosis and blocking cell cycle progression, which is critical for developing new anticancer therapies .

Coordination Chemistry

Metal Coordination Compounds
2,3,5,6-Tetrakis(furan-2-yl)pyrazine has been utilized to form coordination compounds with metals such as cadmium(II). These complexes exhibit unique luminescent properties, making them suitable for applications in photonics and sensing technologies. The structural diversity of these metal-organic frameworks (MOFs) allows for tunable properties that can be optimized for specific applications .

Material Science

Synthesis of Functional Materials
The compound serves as a precursor for synthesizing advanced materials with tailored functionalities. Its ability to form stable complexes with various metals enables the development of materials with enhanced mechanical and thermal properties. These materials are being explored for applications in electronics and catalysis due to their stability and reactivity under different conditions .

Case Studies

Study	Application	Findings
Study on Antiviral Activity	Inhibition of Zika Virus	Compounds showed IC50 values as low as 130 nM; effective against related flaviviruses .
Coordination Chemistry Research	Formation of Cadmium Complexes	Luminescent properties were characterized; potential applications in photonics .
Cancer Cell Line Studies	Anti-proliferative Effects	Induced apoptosis in K562 cells; significant inhibition of MCF-7 cell growth .

Comparison with Similar Compounds

Table 1: Key Tetrakis-Substituted Pyrazine Derivatives

Compound Name	Substituents	Key Features	Applications	References
2,3,5,6-Tetrakis(furan-2-yl)pyrazine	Four furan-2-yl groups	Electron-rich, π-conjugated system; moderate solubility in DMSO/THF	Ligand for MOFs, organic electronics
2,3,5,6-Tetrakis(bromomethyl)pyrazine	Four bromomethyl groups	Precursor for nucleophilic substitution; chiral crystal packing (P4$1$2$1$2)	Synthesis of ligands/polymers
2,3,5,6-Tetrakis(2-pyridyl)pyrazine (TPP)	Four 2-pyridyl groups	Rigid, multidentate ligand; forms stable metal complexes	Magnetic materials, sensors
2,3,5,6-Tetrakis(1H-tetrazol-5-yl)pyrazine	Four tetrazolyl groups	High nitrogen content (82.3%); explosive enthalpy >1,200 kJ/kg	Energetic materials
2,3,5,6-Tetrakis(4-bromophenyl)pyrazine	Four 4-bromophenyl groups	Enhanced hydrophobicity; strong C-Br···π interactions	Organic semiconductors

Crystallographic and Supramolecular Features

• 2,3,5,6-Tetrakis(bromomethyl)pyrazine : Crystallizes in the chiral space group $ P41212 $ with two interpenetrating 3D networks stabilized by C–H···Br and Br···Br interactions (3.524–3.548 Å). The bromomethyl groups enable halogen bonding, critical for its use in chiral frameworks .
• TPP (2,3,5,6-Tetrakis(2-pyridyl)pyrazine) : Forms binuclear metal complexes (e.g., Cu$^{II}$, Re$^{III}$) with µ$_2$-bridging modes. Its rigid structure supports long-range magnetic ordering in coordination polymers ().

Reactivity and Coordination Chemistry

• Bromomethyl Derivative : Acts as a versatile precursor. For example, nucleophilic substitution with sodium methanethiolate yields sulfanylmethylpyrazines ().
• TPP : Binds transition metals (e.g., Ru, Re) via pyridyl N-atoms, forming luminescent or magnetic complexes. The Re$^{III}$-TPP complex exhibits antiferromagnetic coupling ().
• Tetrazolyl Derivative : Forms stable salts (e.g., NH$_4^+$, hydrazinium) with detonation velocities >8,200 m/s, outperforming traditional explosives like TNT .

Electronic and Photophysical Properties

• Furan-2-yl Derivative : The electron-donating furyl groups redshift absorption/emission spectra compared to phenyl-substituted analogues. This property is advantageous for optoelectronic devices.
• 4-Bromophenyl Derivative : Bromine’s electron-withdrawing effect enhances charge-carrier mobility (µ ~10$^{-3}$ cm$^2$/V·s), making it suitable for organic field-effect transistors ().